molecular formula C20H23N3 B5836938 3-{[4-(2-methylphenyl)-1-piperazinyl]methyl}-1H-indole

3-{[4-(2-methylphenyl)-1-piperazinyl]methyl}-1H-indole

Cat. No. B5836938
M. Wt: 305.4 g/mol
InChI Key: YQZHTUZDSCIWGT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-{[4-(2-methylphenyl)-1-piperazinyl]methyl}-1H-indole, commonly known as MIPT, is a psychoactive drug that belongs to the class of tryptamine derivatives. It was first synthesized in 1981 by Alexander Shulgin, a renowned American pharmacologist, and chemist. MIPT is a potent hallucinogenic drug that acts on the serotonin receptors in the brain, producing altered states of consciousness, sensory distortions, and intense emotional experiences.

Scientific Research Applications

MIPT has been used extensively in scientific research to study the effects of hallucinogenic drugs on the brain and behavior. It has been shown to produce profound changes in perception, mood, and thought processes. MIPT has been used in studies investigating the role of serotonin receptors in the brain, as well as the neurochemical basis of hallucinations and altered states of consciousness.

Mechanism of Action

MIPT acts primarily on the serotonin receptors in the brain, particularly the 5-HT2A receptor subtype. It binds to these receptors, causing a cascade of biochemical events that ultimately lead to the production of hallucinations and altered states of consciousness. MIPT is believed to produce its effects by increasing the release of serotonin in the brain, as well as by directly activating the serotonin receptors.
Biochemical and Physiological Effects:
The biochemical and physiological effects of MIPT are similar to those of other tryptamine derivatives such as DMT and psilocybin. MIPT produces profound alterations in perception, mood, and thought processes. Users may experience vivid visual hallucinations, changes in the perception of time and space, and intense emotional experiences. MIPT has also been shown to produce changes in heart rate, blood pressure, and body temperature.

Advantages and Limitations for Lab Experiments

MIPT has several advantages for use in laboratory experiments. It is relatively easy to synthesize and can be obtained in pure form. MIPT produces consistent effects across different users, making it useful for studying the neurochemical basis of hallucinations and altered states of consciousness. However, MIPT also has several limitations. It is a potent hallucinogenic drug and must be used with caution. MIPT is also illegal in many countries, making it difficult to obtain for research purposes.

Future Directions

There are several future directions for research on MIPT. One area of interest is the role of serotonin receptors in the development of psychiatric disorders such as schizophrenia and depression. MIPT may also have potential therapeutic applications in the treatment of certain psychiatric disorders. Another area of interest is the development of new tryptamine derivatives with improved therapeutic properties and fewer side effects. Finally, further research is needed to understand the long-term effects of MIPT use on the brain and behavior.

Synthesis Methods

The synthesis of MIPT involves the reaction of 2-methylphenylpiperazine with indole-3-acetaldehyde in the presence of a reducing agent such as sodium borohydride. The resulting product is then purified using column chromatography to yield pure MIPT. The synthesis of MIPT is relatively simple and can be carried out in a laboratory setting.

properties

IUPAC Name

3-[[4-(2-methylphenyl)piperazin-1-yl]methyl]-1H-indole
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H23N3/c1-16-6-2-5-9-20(16)23-12-10-22(11-13-23)15-17-14-21-19-8-4-3-7-18(17)19/h2-9,14,21H,10-13,15H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YQZHTUZDSCIWGT-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=CC=C1N2CCN(CC2)CC3=CNC4=CC=CC=C43
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H23N3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

305.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.